Cas no 913625-91-9 (Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-)

• Product Name: Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-
• CAS No: 913625-91-9
• MF: C₁₃H₁₂N₄O₄S
• MW: 320.323781013489
• CID: 1968625
• Update Time: 2024-12-28

Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-[[(3,5-dinitrophenyl)methyl]thio]-4,6-dimethyl-

• Inchi： 1S/C13H12N4O4S/c1-8-3-9(2)15-13(14-8)22-7-10-4-11(16(18)19)6-12(5-10)17(20)21/h3-6H,7H2,1-2H3
• InChI Key： ZAFCFKCWYVBMFB-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2)=NC(C)=CC(C)=N1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 142-145 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 527.8±50.0 °C(Predicted)
• pka: 1.43±0.50(Predicted)